Cas no 2384486-69-3 (1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylic acid)

• Product Name: 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylic acid
• CAS No: 2384486-69-3
• MF: C₂₆H₂₃NO₆
• MW: 445.463927507401
• CID: 6410746
• PubChem ID: 165895359
• Update Time: 2025-11-07

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6737433
• 2384486-69-3
• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylic acid

• Inchi： 1S/C26H23NO6/c1-31-23-12-15-11-22(25(28)29)27(21(15)13-24(23)32-2)26(30)33-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,12-13,20,22H,11,14H2,1-2H3,(H,28,29)
• InChI Key： WWTBIHSFXMKTHQ-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=C(C(=CC=2CC1C(=O)O)OC)OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 445.15253745g/mol
• Monoisotopic Mass: 445.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 85.3Ų

Additional information on 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylic acid

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylic acid (CAS No. 2384486-69-3): A Comprehensive Overview

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylic acid (CAS No. 2384486-69-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular structure, which includes a fluorenyl group, methoxy substituents, and a carboxylic acid moiety. These structural features contribute to its unique chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The fluorenyl group in the molecule is particularly noteworthy due to its ability to enhance the lipophilicity and stability of the compound. This property is crucial for improving the bioavailability and pharmacokinetic profile of potential drug candidates. Additionally, the presence of methoxy substituents at the 5 and 6 positions of the indole ring provides additional steric and electronic effects that can influence the compound's reactivity and binding affinity to biological targets.

The carboxylic acid moiety in 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylic acid is a key functional group that can participate in various chemical reactions, such as esterification and amidation. These reactions are essential for the synthesis of prodrugs and conjugates, which can enhance the therapeutic efficacy and reduce side effects of the parent compound. Recent studies have shown that carboxylic acid-containing compounds can also serve as potent inhibitors of specific enzymes, such as proteases and kinases, which are implicated in various diseases including cancer and neurodegenerative disorders.

In the context of medicinal chemistry, 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylic acid has been investigated for its potential as a lead compound in drug discovery programs. Its structural complexity and functional versatility make it an attractive starting point for structure-based drug design. Computational methods, such as molecular docking and molecular dynamics simulations, have been employed to predict its binding modes to target proteins and optimize its pharmacological properties.

Clinical research on this compound has also shown promising results. Preclinical studies have demonstrated that 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylic acid exhibits potent antiproliferative activity against various cancer cell lines. It has been found to induce apoptosis and cell cycle arrest by modulating key signaling pathways involved in cell growth and survival. Furthermore, its ability to cross the blood-brain barrier makes it a potential candidate for treating central nervous system (CNS) disorders.

The safety profile of 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylic acid has been evaluated through extensive toxicological studies. These studies have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects. However, further research is needed to fully understand its long-term safety and efficacy in human subjects.

In conclusion, 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylic acid (CAS No. 2384486-69-3) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to optimize its properties and explore its applications in treating various diseases.